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Compound of Interest

Compound Name: Chrysin 6-C-glucoside

Cat. No.: B15591995

Disclaimer: No specific Safety Data Sheet (SDS) for Chrysin 6-C-glucoside was located. The
following guidance is based on the SDS for the related compound, Chrysin, and general best
practices for handling non-hazardous chemical powders in a laboratory setting. It is crucial to
conduct a site-specific risk assessment before handling this or any chemical.

This document provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal plans for researchers, scientists, and drug development
professionals working with Chrysin 6-C-glucoside.

Personal Protective Equipment (PPE)

When handling Chrysin 6-C-glucoside, which is a powder, the primary goal is to prevent
inhalation and skin/eye contact.[1] The following PPE is recommended:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

« Skin and Body Protection: A standard lab coat should be worn to protect against incidental
contact.[1]

« Hand Protection: Wear appropriate protective gloves, such as nitrile gloves, to prevent skin
exposure.[3][4]

e Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[2] However, if there is a risk of generating dust,
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engineering controls like a fume hood should be used. If engineering controls are not
feasible, a respirator may be necessary.[3]

Operational Plan: Handling Procedures

Preparation: Before handling, ensure the work area is clean and uncluttered. If not already
present, prepare a stock solution by dissolving the Chrysin 6-C-glucoside powder in a
suitable solvent such as DMSO, Pyridine, Methanol, or Ethanol.[5]

Weighing:

o Perform all weighing operations within a fume hood or a ventilated enclosure to minimize
the risk of inhaling airborne particles.

o Use a microbalance for accurate measurement of small quantities.
o Handle the powder gently to avoid creating dust.
Dissolving:

o In the fume hood, slowly add the weighed powder to the chosen solvent in an appropriate
container.

o Stir the solution gently until the powder is fully dissolved.

Storage: Store Chrysin 6-C-glucoside in a dry, cool, and well-ventilated place. Keep the
container tightly closed.[2]

Disposal Plan

As Chrysin is not classified as hazardous, it is likely that Chrysin 6-C-glucoside can be

disposed of as non-hazardous waste. However, always consult your institution's Environmental

Health and Safety (EHS) department for specific guidance.[6]

¢ Solid Waste: Uncontaminated solid waste, such as empty containers and weighing paper,

can likely be disposed of in the regular trash.[7]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b15591995?utm_src=pdf-body
https://www.chemfaces.com/natural/Chrysin-6-C-glucoside-CFN92360.html
https://www.benchchem.com/product/b15591995?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC110320050&productDescription=CHRYSIN+5GRCHRYSIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15591995?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Uncharted_A_Guide_to_Proper_Disposal_of_Unidentified_Laboratory_Chemicals.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Liquid Waste: Small quantities of solutions may be permissible for drain disposal with
copious amounts of water, but this is highly dependent on local regulations.[8] It is generally
recommended to collect liquid chemical waste in a designated, labeled container for pickup
by your institution's hazardous waste management.[6]

o Contaminated Materials: Any materials that come into contact with the chemical, such as
gloves and paper towels, should be collected in a designated waste container.[6]

Quantitative Data

The following table summarizes the physical and chemical properties of the related compound,

Chrysin.
Property Value
Physical State Powder Solid[2]
Appearance Yellow[2]
Molecular Formula C15H1004[2]
Molecular Weight 254.24[2]
Melting Point/Range 284 - 290 °C / 543.2 - 554 °F[2]
Water Solubility 0.084 g/l at 25 °C[9]
Partition Coefficient (n-octanol/water) 3.52[9]

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for preparing a stock solution of a powdered chemical
compound like Chrysin 6-C-glucoside.

o Calculate Required Mass: Determine the mass of the powdered compound needed to
achieve the desired concentration and volume of the stock solution.
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Set Up Work Area: Ensure the chemical fume hood is operational and the work surface is
clean. Assemble all necessary equipment, including the powdered compound, solvent,
appropriate glassware, a stir bar, and a stir plate.

Don Personal Protective Equipment: Put on a lab coat, safety glasses, and nitrile gloves.
Weigh the Compound:
o Place a clean, empty weigh boat on the analytical balance and tare it.

o Carefully add the powdered compound to the weigh boat until the desired mass is
reached.

o Record the exact mass.
Transfer the Compound:

o Carefully transfer the weighed powder from the weigh boat into a clean, appropriately
sized beaker or flask containing a stir bar.

Add Solvent:

o Measure the required volume of the appropriate solvent using a graduated cylinder.
o Slowly add the solvent to the beaker or flask containing the powder.

Dissolve the Compound:

o Place the beaker or flask on a stir plate and begin stirring.

o Gently stir the mixture until the powder is completely dissolved.

Transfer and Store:

o Once dissolved, transfer the stock solution to a clearly labeled storage container. The label
should include the name of the compound, concentration, solvent, and date of preparation.

o Store the solution under the recommended conditions.
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e Clean Up:

o

Dispose of all waste materials according to the disposal plan.

[¢]

Clean all glassware and the work area.
o Remove and dispose of gloves properly.

o Wash hands thoroughly.

Visualizations
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Workflow for Handling and Disposal of Chrysin 6-C-glucoside
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Caption: Workflow for Handling and Disposal of Chrysin 6-C-glucoside.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15591995?utm_src=pdf-body-img
https://www.benchchem.com/product/b15591995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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